Cas no 30714-88-6 (Benzoic acid,2-chloro-4,5-dimethoxy-, methyl ester)

• Product Name: Benzoic acid,2-chloro-4,5-dimethoxy-, methyl ester
• CAS No: 30714-88-6
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 316544
• PubChem ID: 35449
• Update Time: 2025-04-19

Benzoic acid,2-chloro-4,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-4,5-dimethoxy-, methyl ester
• methyl 2-chloro-4,5-dimethoxybenzoate
• METHYL 6-CHLORO-3,4-DIMETHOXYBENZOATE
• 30714-88-6
• Methyl 6-chloroveratrate
• CS-0365205
• Benzoic acid, 2-chloro-4,5-dimethoxy-, methyl ester
• methyl2-chloro-4,5-dimethoxybenzoate
• DTXSID30184741

• MDL： MFCD15530341
• Inchi： 1S/C10H11ClO4/c1-13-8-4-6(10(12)15-3)7(11)5-9(8)14-2/h4-5H,1-3H3
• InChI Key： MILQCPLGDKGVOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 230.03463
• Monoisotopic Mass: 230.034587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.231
• Boiling Point: 318.1°Cat760mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.512
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives